Cas no 1261793-22-9 (2,3-Diethylbromobenzene)

• Product Name: 2,3-Diethylbromobenzene
• CAS No: 1261793-22-9
• MF: C₁₀H₁₃Br
• MW: 213.114222288132
• CID: 5038958
• Update Time: 2025-11-03

2,3-Diethylbromobenzene Chemical and Physical Properties

Names and Identifiers

• 2,3-DIETHYLBROMOBENZENE
• 1-Bromo-2,3-diethylbenzene
• 2,3-Diethylbromobenzene

• Inchi： 1S/C10H13Br/c1-3-8-6-5-7-10(11)9(8)4-2/h5-7H,3-4H2,1-2H3
• InChI Key： JPKWEUUFKQBQGU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CC)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Additional information on 2,3-Diethylbromobenzene

2,3-Diethylbromobenzene: A Comprehensive Overview

2,3-Diethylbromobenzene (CAS No. 1261793-22-9) is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, characterized by its bromine atom attached to a benzene ring with two ethyl groups at the 2 and 3 positions, exhibits unique chemical properties that make it valuable in both academic research and industrial applications. Recent advancements in synthetic methodologies and its applications have further solidified its importance in modern chemistry.

The synthesis of 2,3-Diethylbromobenzene typically involves electrophilic substitution reactions on aromatic rings. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, studies published in 2023 have demonstrated the use of palladium-catalyzed coupling reactions to efficiently synthesize this compound with high selectivity. Such methods not only enhance the production efficiency but also align with the growing demand for sustainable chemical processes.

In terms of applications, 2,3-Diethylbromobenzene has found utility in the pharmaceutical industry as an intermediate in drug synthesis. Its bromine atom serves as an excellent leaving group, facilitating further functionalization in multi-step synthesis pathways. Recent research has highlighted its role in the development of novel anti-inflammatory agents and anticancer drugs. For example, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in synthesizing potential inhibitors for specific kinase enzymes.

Beyond pharmaceuticals, 2,3-Diethylbromobenzene is also employed in materials science for the synthesis of advanced polymers and composites. Its ability to undergo various polymerization reactions makes it a valuable precursor for high-performance materials used in electronics and aerospace industries. A notable breakthrough in 2023 involved the use of this compound to create self-healing polymers with enhanced mechanical properties, showcasing its potential in cutting-edge material development.

The environmental impact and safety profile of 2,3-Diethylbromobenzene have also been subjects of recent research. Studies have focused on understanding its biodegradation pathways and toxicity levels to ensure safe handling and disposal. According to a 2023 report by the European Chemicals Agency (ECHA), this compound exhibits moderate toxicity to aquatic life but can be safely managed with proper industrial practices.

In conclusion, 2,3-Diethylbromobenzene (CAS No. 1261793-22-9) stands as a pivotal compound in contemporary chemistry, offering diverse applications across multiple disciplines. With ongoing advancements in synthetic techniques and its integration into innovative materials and pharmaceuticals, this compound continues to play a vital role in driving scientific progress.